Cas no 86484-91-5 (Dopexamine hydrochloride)

Dopexamine hydrochloride is a synthetic catecholamine derivative with potent β2-adrenergic and dopaminergic agonist activity. It is primarily used in clinical settings for its inotropic and vasodilatory effects, making it valuable in the management of acute heart failure and low cardiac output states. The compound enhances myocardial contractility while reducing systemic vascular resistance, improving hemodynamic performance without significantly increasing oxygen demand. Its selective receptor activity minimizes adverse effects such as excessive tachycardia or hypertension. Dopexamine hydrochloride is typically administered intravenously in controlled environments, ensuring precise dosing for optimal therapeutic outcomes. Its stability and solubility profile facilitate reliable formulation for clinical use.
Dopexamine hydrochloride structure
Dopexamine hydrochloride structure
Product Name:Dopexamine hydrochloride
CAS No:86484-91-5
MF:C22H33ClN2O2
MW:392.962625265121
CID:60989
PubChem ID:68603
Update Time:2025-05-27

Dopexamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Dopexamine hydrochloride
    • 4-[2-[[6-[(2-Phenylethyl)amino]hexyl]amino]ethyl]-1,2-benzenediol dihydrochloride
    • 4-[2-[6-(2-phenylethylamino)hexylamino]ethyl]benzene-1,2-diol,dihydrochloride
    • DOPEXAMINE
    • FPL60278AR
    • 1,2-Benzenediol, 4-[2-[[6-[(2-phenylethyl)amino]hexyl]amino]ethyl]-, dihydrochloride (9CI)
    • Dopacard
    • FPL 60278AR
    • DOPEXAMINE DIHYDROCHLORIDE (EP MONOGRAPH)
    • CHEMBL3989581
    • AC-1605
    • CS-7315
    • G12832
    • DOPEXAMINE HYDROCHLORIDE [MART.]
    • TS-07810
    • 0VN909S60Y
    • DA-72881
    • DOPEXAMINE DIHYDROCHLORIDE [MI]
    • Q27231167
    • DTXCID70158082
    • FPL-60278AR
    • DTXSID40235591
    • 4-[2-[6-(2-phenylethylamino)hexylamino]ethyl]benzene-1,2-diol;dihydrochloride
    • Dopexamine hydrochloride (USAN)
    • DOPEXAMINE DIHYDROCHLORIDE [EP MONOGRAPH]
    • 1,2-Benzenediol, 4-(2-((6-((2-phenylethyl)amino)hexyl)amino)ethyl)-, dihydrochloride
    • 4(2-(6-(N-2-PHENYLETHYLAMINO) HEXYL)AMINOETHYL)-1,2-BENZENEDIOL DIHYDROCHLORIDE
    • DOPEXAMINE HYDROCHLORIDE [USAN]
    • dopexamine dihydrochloride
    • AKOS005145834
    • HY-U00205
    • SCHEMBL123114
    • DOPEXAMINE HYDROCHLORIDE (MART.)
    • DOPEXAMINE HYDROCHLORIDE [WHO-DD]
    • D03892
    • 86484-91-5
    • 1,2-Benzenediol,4-[2-[[6-[(2-phenylethyl)amino]hexyl]amino]ethyl]-, hydrochloride (1:2)
    • Dopexamine HCl
    • 4-(2-((6-(Phenethylamino)hexyl)amino)ethyl)pyrocatechol dihydrochloride
    • Dopexamine hydrochloride [USAN:BAN]
    • UNII-0VN909S60Y
    • Dopacard (TN)
    • Inchi: 1S/C22H32N2O2.ClH/c25-21-11-10-20(18-22(21)26)13-17-24-15-7-2-1-6-14-23-16-12-19-8-4-3-5-9-19;/h3-5,8-11,18,23-26H,1-2,6-7,12-17H2;1H
    • InChI Key: CJECLYLIFZQBMA-UHFFFAOYSA-N
    • SMILES: Cl.OC1C(O)=CC(CCNCCCCCCNCCC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 428.20000
  • Monoisotopic Mass: 356.246378
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64.5

Experimental Properties

  • Boiling Point: 546.7 °C at 760 mmHg
  • Flash Point: 115.1 °C
  • PSA: 64.52000
  • LogP: 6.00840

Dopexamine hydrochloride Security Information

Dopexamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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Dopexamine hydrochloride
86484-91-5 99.77%
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10mg
¥4387.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T11318-25 mg
Dopexamine hydrochloride
86484-91-5 99.77%
25mg
¥7897.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T11318-50 mg
Dopexamine hydrochloride
86484-91-5 99.77%
50mg
¥11848.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T11318-100 mg
Dopexamine hydrochloride
86484-91-5 99.77%
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Dopexamine hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane
2.1 Reagents: Acetic acid ,  Sodium borohydride Solvents: Tetrahydrofuran ;  < 20 °C; 12 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, rt
Reference
Concise synthesis of dopexamine dihydrochloride via benzyl protecting protocol
Guo, Yan; et al, Chinese Chemical Letters, 2015, 26(3), 357-360

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, rt
Reference
Concise synthesis of dopexamine dihydrochloride via benzyl protecting protocol
Guo, Yan; et al, Chinese Chemical Letters, 2015, 26(3), 357-360

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium borohydride Solvents: Tetrahydrofuran ;  < 20 °C; 12 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, rt
Reference
Concise synthesis of dopexamine dihydrochloride via benzyl protecting protocol
Guo, Yan; et al, Chinese Chemical Letters, 2015, 26(3), 357-360

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium borohydride Solvents: Tetrahydrofuran ;  < 20 °C; 12 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, rt
Reference
Concise synthesis of dopexamine dihydrochloride via benzyl protecting protocol
Guo, Yan; et al, Chinese Chemical Letters, 2015, 26(3), 357-360

Production Method 5

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane ;  2 h, rt
1.2 5 h, rt
2.1 Reagents: Acetic acid ,  Sodium borohydride Solvents: Tetrahydrofuran ;  < 20 °C; 12 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, rt
Reference
Concise synthesis of dopexamine dihydrochloride via benzyl protecting protocol
Guo, Yan; et al, Chinese Chemical Letters, 2015, 26(3), 357-360

Production Method 6

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  4-(Dimethylamino)pyridine ,  N-Hydroxysuccinimide
1.2 Reagents: Triethylamine
2.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane
3.1 Reagents: Acetic acid ,  Sodium borohydride Solvents: Tetrahydrofuran ;  < 20 °C; 12 h, reflux
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, rt
Reference
Concise synthesis of dopexamine dihydrochloride via benzyl protecting protocol
Guo, Yan; et al, Chinese Chemical Letters, 2015, 26(3), 357-360

Production Method 7

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  Sodium borohydride Solvents: Tetrahydrofuran ;  rt; 12 h, reflux
2.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane
3.1 Reagents: Acetic acid ,  Sodium borohydride Solvents: Tetrahydrofuran ;  < 20 °C; 12 h, reflux
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, rt
Reference
Concise synthesis of dopexamine dihydrochloride via benzyl protecting protocol
Guo, Yan; et al, Chinese Chemical Letters, 2015, 26(3), 357-360

Dopexamine hydrochloride Raw materials

Dopexamine hydrochloride Preparation Products

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